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Compound of Interest

Compound Name: cis-4-Decenal

Cat. No.: B1232446 Get Quote

An In-depth Technical Guide to the Safety and Handling of cis-4-Decenal

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cis-4-Decenal (CAS

No. 21662-09-9), a monounsaturated fatty aldehyde. The following sections detail its

hazardous properties, safe handling procedures, and emergency response protocols to ensure

the safety of laboratory and research personnel.

Chemical and Physical Properties
cis-4-Decenal is a colorless to very faint yellow liquid.[1][2] Key physical and chemical

properties are summarized in the table below.

Property Value Source

Molecular Formula C10H18O [3]

Molecular Weight 154.25 g/mol [4]

Boiling Point 78 - 80 °C at 10 mmHg [2][3]

Flash Point 81 °C / 177.8 °F (closed cup) [3][5]

Density 0.847 - 0.857 g/mL at 25 °C [2][5]

Refractive Index n20/D 1.443 [2][6]

Water Solubility Not miscible [1][2][7]
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Hazard Identification and Classification
cis-4-Decenal is classified as a hazardous substance. The primary hazards are skin irritation,

serious eye irritation, and potential respiratory irritation.[8][9][10] It is also a combustible liquid.

[3][9]

GHS Hazard Statements
Code Hazard Statement Hazard Class Category

H227 Combustible liquid Flammable liquids 4

H315 Causes skin irritation
Skin

corrosion/irritation
2

H319
Causes serious eye

irritation

Serious eye

damage/eye irritation
2

H335
May cause respiratory

irritation

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

3

H412

Harmful to aquatic life

with long lasting

effects

Hazardous to the

aquatic environment,

long-term hazard

3

Source:[8][9][10]

Signal Word: Warning[3][6][9]
Toxicology and Health Effects
cis-4-Decenal is reported to have low toxicity by ingestion and skin contact.[1][2][7] However, it

is a known skin and eye irritant.[1][2][8] Chronic exposure to uremic toxins, a class of

compounds that includes cis-4-Decenal, may be associated with renal and cardiovascular

issues.[4] Symptoms of overexposure can include headache, dizziness, tiredness, nausea, and

vomiting.[3]
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Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
When handling cis-4-Decenal, the following personal protective equipment should be worn:

Eye Protection: Safety glasses with side-shields or goggles.[1][6]

Hand Protection: Suitable chemical-resistant gloves.[1][6]

Skin and Body Protection: A lab coat or other protective clothing.[1]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.[1][6]

Engineering Controls
Work with cis-4-Decenal should be conducted in a well-ventilated area, preferably in a

chemical fume hood.[3][5] Eyewash stations and safety showers must be readily accessible in

the work area.[5]

Storage
Store cis-4-Decenal in a tightly closed container in a cool, dry, and well-ventilated place.[1][11]

Keep it away from heat, sparks, open flames, and other sources of ignition.[3][5] Incompatible

materials include strong oxidizing agents.[5]
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Diagram 1: Safe Storage and Handling Workflow for cis-4-Decenal.

Accidental Release and Disposal
Accidental Release
In the event of a spill:

Remove all sources of ignition.[5]

Ensure adequate ventilation.[5]

Wear appropriate personal protective equipment.[5]

Absorb the spill with an inert material (e.g., sand, earth).[5]
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Collect the absorbed material into a suitable, closed container for disposal.[5]

Do not allow the substance to enter drains or the environment.[5]

Disposal
Dispose of cis-4-Decenal and its containers in accordance with local, state, and federal

regulations.[5] This should be done through an approved waste disposal plant.[9]

First Aid Measures
Immediate medical attention may be required in case of exposure.[3]

Routes of Exposure & Immediate Actions

Exposure Event

Skin Contact:
Wash with plenty of soap and water for at least 15 minutes.

Eye Contact:
Rinse with water for at least 15 minutes, including under eyelids.

Inhalation:
Move to fresh air. If not breathing, give artificial respiration.

Ingestion:
Clean mouth with water and drink plenty of water afterwards.

Seek Medical Attention if Symptoms Persist or are Severe

Click to download full resolution via product page

Diagram 2: First Aid Procedures for cis-4-Decenal Exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[3] Get medical attention.[3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[3] If skin

irritation persists, call a physician.[3][5]

Inhalation: Remove to fresh air.[3] If the person is not breathing, give artificial respiration.[1]

Get medical attention if symptoms occur.[3]
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Ingestion: Clean mouth with water and drink plenty of water afterwards.[3] Do not induce

vomiting.[11]

Fire-Fighting Measures
cis-4-Decenal is a combustible liquid.[3]

Suitable Extinguishing Media: Use water mist, carbon dioxide (CO2), dry chemical, or foam.

[5][11] Water mist may be used to cool closed containers.[3]

Unsuitable Extinguishing Media: Do not use a direct stream of water.[11]

Specific Hazards: Containers may explode when heated.[3] When heated to decomposition,

it may emit acrid smoke and irritating fumes.[1][2][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][5]

Experimental Protocols
Detailed experimental protocols for the toxicological and irritation testing of cis-4-Decenal are

not provided in the readily available safety data sheets. However, references to standard

methods are made. For instance, biodegradability is determined according to OECD test

method guidelines.[12] The provided hazard classifications are based on data from these

standardized tests. For specific experimental details, researchers should consult the primary

toxicological literature or contact the chemical supplier.

Stability and Reactivity
Stability: Stable under normal conditions.[3][5]

Hazardous Reactions: None under normal processing.[3][5]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[3][5]

Incompatible Materials: Strong oxidizing agents.[5]
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Hazardous Decomposition Products: No information available, but combustion may produce

carbon monoxide and carbon dioxide.[11]

Hazardous Polymerization: Does not occur.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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